Cas no 2228342-49-0 (tert-butyl N-2-amino-1-(3-fluoro-4-hydroxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(3-fluoro-4-hydroxyphenyl)ethylcarbamate
• CAS No: 2228342-49-0
• MF: C₁₃H₁₉FN₂O₃
• MW: 270.299967050552
• CID: 6355263
• PubChem ID: 165722504
• Update Time: 2025-10-30

tert-butyl N-2-amino-1-(3-fluoro-4-hydroxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(3-fluoro-4-hydroxyphenyl)ethylcarbamate
• 2228342-49-0
• EN300-1888017
• tert-butyl N-[2-amino-1-(3-fluoro-4-hydroxyphenyl)ethyl]carbamate

• Inchi： 1S/C13H19FN2O3/c1-13(2,3)19-12(18)16-10(7-15)8-4-5-11(17)9(14)6-8/h4-6,10,17H,7,15H2,1-3H3,(H,16,18)
• InChI Key： AEMWIWHJHZSLNE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CN)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 270.13797063g/mol
• Monoisotopic Mass: 270.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-amino-1-(3-fluoro-4-hydroxyphenyl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-1-(3-fluoro-4-hydroxyphenyl)ethylcarbamate (CAS No. 2228342-49-0)

The compound tert-butyl N-2-amino-1-(3-fluoro-4-hydroxyphenyl)ethylcarbamate (CAS No. 2228342-49-0) is a specialized carbamate derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of a tert-butyl group, an amino functionality, and a 3-fluoro-4-hydroxyphenyl moiety, making it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its structural versatility and potential applications in targeting neurological disorders, inflammatory diseases, and metabolic syndromes.

In recent years, the demand for fluoro-substituted aromatic compounds like tert-butyl N-2-amino-1-(3-fluoro-4-hydroxyphenyl)ethylcarbamate has surged, driven by their enhanced bioavailability and metabolic stability. The presence of the fluoro group in the phenyl ring improves binding affinity to biological targets, a feature highly sought after in small-molecule drug design. Additionally, the hydroxyl group offers opportunities for further derivatization, enabling the synthesis of more complex molecules with tailored properties.

The synthesis of CAS No. 2228342-49-0 typically involves multi-step organic reactions, including protection-deprotection strategies and selective fluorination. These processes are critical for achieving high purity and yield, which are essential for pharmaceutical applications. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthetic routes for this compound, aligning with the growing emphasis on sustainable drug development.

One of the most frequently asked questions about tert-butyl N-2-amino-1-(3-fluoro-4-hydroxyphenyl)ethylcarbamate revolves around its stability and storage conditions. The compound is generally stable under inert atmospheres and should be stored at low temperatures to prevent degradation. Its solubility in common organic solvents like DMSO and methanol makes it convenient for laboratory use, though precautions should be taken to avoid exposure to moisture.

From a therapeutic perspective, the amino-carbamate scaffold of this compound has been linked to enzyme inhibition and receptor modulation, particularly in pathways associated with neurodegeneration and immune response. These properties have sparked interest in its potential as a lead compound for treating conditions like Alzheimer's disease and autoimmune disorders. However, further preclinical studies are needed to validate its efficacy and safety.

In the context of AI-driven drug discovery, CAS No. 2228342-49-0 has been flagged as a promising candidate for virtual screening and molecular docking studies. Computational models suggest that its structural features could interact favorably with targets like G-protein-coupled receptors (GPCRs) and kinases, opening new avenues for precision medicine. This aligns with the broader trend of integrating machine learning and cheminformatics into early-stage drug development.

Another area of interest is the compound's potential role in prodrug formulations. The tert-butyl carbamate group can serve as a protecting group for the amino functionality, which may be cleaved in vivo to release the active drug. This strategy is particularly relevant for improving the oral bioavailability of peptide-based therapeutics, a hot topic in biopharmaceutical research.

For researchers sourcing tert-butyl N-2-amino-1-(3-fluoro-4-hydroxyphenyl)ethylcarbamate, it is crucial to verify the supplier's credentials and analytical data, such as HPLC and NMR spectra. The compound's purity and structural integrity are paramount for reproducible results in biological assays. Many vendors now provide certificates of analysis (CoA) and MSDS documentation to ensure compliance with industry standards.

In summary, tert-butyl N-2-amino-1-(3-fluoro-4-hydroxyphenyl)ethylcarbamate (CAS No. 2228342-49-0) represents a compelling case study in modern medicinal chemistry. Its multifaceted applications—from drug discovery to prodrug design—highlight its relevance in addressing unmet medical needs. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics.